3,11-Dipropyldispiro[5.1.5~8~.1~6~]tetradecane-7,14-dione

• CAS No.: 93629-20-0
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: 3,11-dipropyldispiro[5.1.58.16]tetradecane-7,14-dione
• InChI: InChI=1S/C20H32O2/c1-3-5-15-7-11-19(12-8-15)17(21)20(18(19)22)13-9-16(6-4-2)10-14-20/h15-16H,3-14H2,1-2H3
• InChI Key: DCPHQNRGWXKRAC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC2(CC1)C(=O)C3(C2=O)CCC(CC3)CCC

Description

3,11-Dipropyldispiro[515~8~1~6~]tetradecane-7,14-dione is a complex organic compound with the molecular formula C14H20O2 It is a member of the dispiro compounds, characterized by two spiro-connected cyclohexane rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,11-Dipropyldispiro[5.1.5~8~.1~6~]tetradecane-7,14-dione typically involves the reaction of cyclohexylketene with appropriate reagents under controlled conditions. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as Lewis acids to facilitate the formation of the dispiro structure .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature. the principles of large-scale organic synthesis, including the use of continuous flow reactors and optimization of reaction conditions, could be applied to its production.

Chemical Reactions Analysis

Types of Reactions

3,11-Dipropyldispiro[5.1.5~8~.1~6~]tetradecane-7,14-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes.

Scientific Research Applications

3,11-Dipropyldispiro[5.1.5~8~.1~6~]tetradecane-7,14-dione has several scientific research applications:

Chemistry: It is used as a model compound to study the behavior of dispiro structures and their reactivity.

Biology: Its unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the synthesis of advanced materials and as a precursor for other complex organic compounds.

Mechanism of Action

The mechanism by which 3,11-Dipropyldispiro[5.1.5~8~.1~6~]tetradecane-7,14-dione exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The pathways involved often include binding to active sites and altering the function of the target molecules. This can lead to changes in biochemical pathways and cellular responses .

Comparison with Similar Compounds

Similar Compounds

Dispiro[5.1.5.1]tetradecane-7,14-dione: Shares a similar dispiro structure but lacks the propyl groups.

Spiro[5.5]undecane derivatives: These compounds have similar spiro-connected rings but differ in the specific substituents and ring sizes.

Uniqueness

3,11-Dipropyldispiro[5.1.5~8~.1~6~]tetradecane-7,14-dione is unique due to its specific propyl substitutions and the resulting steric and electronic effects. These features can influence its reactivity and interactions with other molecules, making it distinct from other dispiro compounds .